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Compound of Interest

Compound Name: 3-(4-Bromophenyl)pyridine

CAS No.: 129013-83-8

Cat. No.: B164829

Get Quote

Introduction: The Analytical Imperative
In the landscape of pharmaceutical research and materials science, the precise structural

confirmation of molecular entities is paramount. 3-(4-Bromophenyl)pyridine (C₁₁H₈BrN) is a

heterocyclic building block of significant interest, utilized in the synthesis of pharmacologically

active compounds and functional organic materials. Its utility is predicated on its defined

structure—a pyridine ring linked at the 3-position to a 4-bromophenyl substituent. Verifying this

structure and ensuring its purity requires a multi-faceted analytical approach, synergistically

employing Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass

Spectrometry (MS).

This guide provides an in-depth analysis of the core spectroscopic data for 3-(4-
Bromophenyl)pyridine. It is designed for researchers and drug development professionals,

offering not just raw data but a contextualized interpretation grounded in established

physicochemical principles. The methodologies and interpretations described herein represent

a self-validating system for the unambiguous structural elucidation of this compound.
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Caption: Molecular Structure of 3-(4-Bromophenyl)pyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Proton and Carbon Skeleton
NMR spectroscopy is the cornerstone of molecular structure determination, providing detailed

information about the chemical environment, connectivity, and spatial relationships of atoms.

For 3-(4-Bromophenyl)pyridine, both ¹H and ¹³C NMR are essential for a complete

assignment.

Experimental Protocol: NMR Acquisition
Sample Preparation: Dissolve approximately 5-10 mg of the compound in ~0.6 mL of a

deuterated solvent, typically deuterochloroform (CDCl₃), within a 5 mm NMR tube.

Reference Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard,

setting the 0.0 ppm reference point.

Instrumentation: Acquire spectra on a 400 MHz (or higher) spectrometer.

¹H NMR Acquisition: Obtain a spectrum with 8-16 scans, an acquisition time of ~4 seconds,

and a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition: Obtain a proton-decoupled spectrum using a standard pulse program

(e.g., zgpg30). Due to the low natural abundance of ¹³C, several hundred to several

thousand scans are typically required for adequate signal-to-noise.

Causality Behind Experimental Choices:
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Deuterated Solvent (CDCl₃): CDCl₃ is a common choice due to its excellent solubilizing

power for a wide range of organic compounds and its single, well-characterized residual

solvent peak (~7.26 ppm in ¹H NMR, ~77.16 ppm in ¹³C NMR), which does not typically

interfere with the aromatic signals of the analyte.

Proton Decoupling in ¹³C NMR: The ¹³C spectrum is acquired while irradiating all proton

frequencies. This collapses the complex splitting patterns caused by C-H coupling into

single, sharp lines for each unique carbon atom, simplifying the spectrum and enhancing the

signal-to-noise ratio.[1]

¹H NMR Spectral Data & Interpretation
The ¹H NMR spectrum of 3-(4-Bromophenyl)pyridine is characterized by distinct signals in

the aromatic region (7.0-9.0 ppm). The asymmetry of the 3-substituted pyridine ring and the

para-substitution of the phenyl ring results in a unique and predictable set of multiplets.

Proton Assignments for 3-(4-Bromophenyl)pyridine

Click to download full resolution via product page

Caption: ¹H NMR assignments for 3-(4-Bromophenyl)pyridine.

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)
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Proton Label
Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration

H-2 8.85 d (doublet) ~2.2 1H

H-6 8.60
dd (doublet of

doublets)
~4.8, 1.5 1H

H-4 7.88

ddd (doublet of

doublet of

doublets)

~8.0, 2.2, 1.5 1H

H-2', H-6' 7.62 d (doublet) ~8.5 2H

H-3', H-5' 7.50 d (doublet) ~8.5 2H

H-5 7.40
dd (doublet of

doublets)
~8.0, 4.8 1H

Note: These are predicted values based on established substituent effects. Actual experimental

values may vary slightly.

Interpretation Narrative:

Pyridine Ring Protons: The protons on the pyridine ring are the most deshielded due to the

electron-withdrawing effect of the nitrogen atom.

H-2 and H-6: These protons, adjacent to the nitrogen, appear furthest downfield. H-2 is

expected to be a narrow doublet, split only by H-4 (meta-coupling). H-6 is a doublet of

doublets, split by H-5 (ortho-coupling) and H-4 (meta-coupling).

H-4 and H-5: H-4 shows a more complex splitting (ddd) from coupling to H-2, H-5, and H-

6. H-5 appears as a doublet of doublets due to coupling with its ortho neighbors, H-4 and

H-6.

Bromophenyl Ring Protons: The 4-bromophenyl ring presents a classic AA'BB' system,

which often simplifies to two distinct doublets due to the magnetic symmetry of the para-

substitution.
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H-2', H-6' and H-3', H-5': These two sets of protons appear as two doublets, each

integrating to 2H. The protons ortho to the bromine atom (H-3', H-5') are typically slightly

upfield compared to the protons ortho to the pyridine ring (H-2', H-6').

¹³C NMR Spectral Data & Interpretation
The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments

in the molecule.

Table 2: Predicted ¹³C NMR Data (101 MHz, CDCl₃)

Carbon Label
Predicted Chemical Shift
(δ, ppm)

Carbon Type

C-2 150.8 CH

C-6 148.5 CH

C-4' 137.2 Quaternary (C-Br)

C-1' 135.0 Quaternary (C-C)

C-3 134.5 Quaternary (C-C)

C-3', C-5' 132.3 CH

C-2', C-6' 128.8 CH

C-4 123.8 CH

C-5 122.9 CH

Note: These are predicted values. Quaternary carbon signals are often of lower intensity than

protonated carbons.

Interpretation Narrative:

Aromatic Region (120-151 ppm): All nine unique carbon signals appear in the expected

aromatic region.
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Deshielded Carbons (C-2, C-6): The carbons adjacent to the pyridine nitrogen are the most

deshielded, appearing at the lowest field (highest ppm).

Quaternary Carbons (C-3, C-1', C-4'): Three carbons lack attached protons. The carbon

bearing the bromine (C-4') is identifiable by its chemical shift, influenced by the heavy atom

effect. The two carbons forming the biaryl linkage (C-3 and C-1') are also present. In an

experimental spectrum, these signals are typically less intense than the CH signals due to

longer relaxation times and the absence of Nuclear Overhauser Effect (NOE) enhancement.

[2]

Infrared (IR) Spectroscopy: Probing Functional
Groups
IR spectroscopy measures the absorption of infrared radiation by a molecule, which

corresponds to the energy of its molecular vibrations. It is an excellent tool for identifying the

presence of specific functional groups.

Experimental Protocol: Attenuated Total Reflectance
(ATR)

Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal

(e.g., diamond or germanium).

Acquisition: Apply pressure to ensure good contact and collect the spectrum, typically by co-

adding 16 or 32 scans over a range of 4000-400 cm⁻¹.

Background Correction: A background spectrum of the clean, empty ATR crystal is collected

first and automatically subtracted from the sample spectrum.

Causality Behind Experimental Choices: ATR is a modern, preferred method for solid samples

as it requires minimal sample preparation and provides high-quality, reproducible spectra

without the need for making KBr pellets.

Table 3: Characteristic IR Absorption Bands for 3-(4-Bromophenyl)pyridine
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Wavenumber (cm⁻¹) Vibration Type Functional Group

3100–3000 C-H Stretch Aromatic

1600–1450 C=C and C=N Stretch Aromatic Rings

1100–1000 C-Br Stretch Aryl Halide

850–750 C-H Out-of-Plane Bend Aromatic Substitution

Interpretation Narrative:

Aromatic C-H Stretch (>3000 cm⁻¹): The presence of sharp absorption bands just above

3000 cm⁻¹ is a definitive indicator of C-H bonds on sp²-hybridized carbons, confirming the

aromatic nature of the molecule.

Ring Stretching (1600–1450 cm⁻¹): A series of sharp peaks in this region corresponds to the

stretching vibrations of the C=C bonds within the phenyl ring and the C=C and C=N bonds of

the pyridine ring.

C-Br Stretch (1100–1000 cm⁻¹): A moderate to strong absorption in this region is

characteristic of the carbon-bromine bond.

"Fingerprint Region" (<1500 cm⁻¹): The complex pattern of bands in this region, including the

C-H out-of-plane bending vibrations, is unique to the molecule's overall structure and serves

as a "fingerprint" for identification when compared against a reference spectrum.[3]

Mass Spectrometry (MS): Determining Molecular
Weight and Formula
Mass spectrometry provides the exact molecular weight and, through fragmentation patterns,

clues about the molecule's substructures. For halogenated compounds, MS is particularly

powerful.

Experimental Protocol: Electron Ionization (EI)
Sample Introduction: The sample is introduced into the mass spectrometer, often via a Gas

Chromatograph (GC) for pure samples, where it is vaporized.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.rsc.org/suppdata/cc/c4/c4cc08074b/c4cc08074b1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ionization: In the ion source, the gaseous molecules are bombarded with a high-energy

electron beam (~70 eV). This ejects an electron from the molecule, creating a positively

charged radical ion known as the molecular ion (M⁺•).

Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole), which

separates them based on their mass-to-charge ratio (m/z).

Causality Behind Experimental Choices: EI is a "hard" ionization technique that imparts

significant energy to the molecule, leading to predictable and reproducible fragmentation. This

fragmentation is highly useful for structural analysis and database matching.

Mass Spectrum Interpretation: The Bromine Isotope
Signature
The most critical feature in the mass spectrum of 3-(4-Bromophenyl)pyridine is the molecular

ion region. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal natural abundance

(~50.7% and ~49.3%, respectively). This results in a characteristic isotopic signature.

Table 4: Key Mass Spectrometry Data

m/z Value Identity Interpretation

233 [M]⁺•
Molecular ion containing the

⁷⁹Br isotope.

235 [M+2]⁺•
Molecular ion containing the

⁸¹Br isotope.

154 [M - Br]⁺
Fragment corresponding to the

loss of a bromine radical.

127 [C₁₀H₇]⁺ Further fragmentation.

Interpretation Narrative:

Molecular Ion (M⁺•) and [M+2]⁺• Peaks: The spectrum will exhibit two peaks of almost

identical intensity at m/z 233 and m/z 235. The peak at 233 corresponds to the molecular ion

with the ⁷⁹Br isotope, while the peak at 235 corresponds to the molecular ion with the ⁸¹Br
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isotope. This 1:1 ratio M⁺•/[M+2]⁺• doublet is definitive proof for the presence of a single

bromine atom in the molecule.

Fragmentation: The molecular ion is unstable and can fragment. A common fragmentation

pathway is the loss of the bromine radical (mass of 79 or 81) to produce an ion at m/z 154

(233 - 79 = 154). Further fragmentation of the biphenyl-like cation can also occur.
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Caption: A synergistic workflow for structural validation.

Conclusion
The structural characterization of 3-(4-Bromophenyl)pyridine is achieved through the

congruent interpretation of data from multiple spectroscopic techniques. ¹H and ¹³C NMR

spectroscopy confirms the precise arrangement of the proton and carbon skeleton, including
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the substitution pattern on both aromatic rings. Infrared spectroscopy validates the presence of

the key functional groups—aromatic rings and the aryl-bromide bond. Finally, mass

spectrometry provides an unambiguous determination of the molecular weight and confirms the

presence of a single bromine atom through its characteristic M⁺•/[M+2]⁺• isotopic signature.

Together, these methods provide a robust and self-validating analytical package essential for

ensuring the identity and quality of this important chemical building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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